isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate

• IUPAC Name: propan-2-yl 4,4,4-trifluoro-2-[2-hydroxy-5-[(2,4,5-trimethylphenyl)sulfonylamino]phenyl]-3-oxobutanoate
• InChI: InChI=1S/C22H24F3NO6S/c1-11(2)32-21(29)19(20(28)22(23,24)25)16-10-15(6-7-17(16)27)26-33(30,31)18-9-13(4)12(3)8-14(18)5/h6-11,19,26-27H,1-5H3
• InChI Key: RDQKEXWQXUZHRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC(=C(C=C2)O)C(C(=O)C(F)(F)F)C(=O)OC(C)C)C
• Molecular Formula: C22H24F3NO6S
• Molecular Weight: 487.5 g/mol

Description

Isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate is a useful research compound. Its molecular formula is C22H24F3NO6S and its molecular weight is 487.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 487.12764315 g/mol and the complexity rating of the compound is 810. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Sulfonated Nanofiltration Membranes

Researchers synthesized novel sulfonated aromatic diamine monomers used to prepare thin-film composite nanofiltration membranes. These membranes showed improved water flux due to enhanced surface hydrophilicity, a result of the presence of sulfonated aromatic diamine monomers. They were employed in dye treatment experiments, demonstrating an increase in water permeation and dye rejection during the separation process (Liu et al., 2012).

Synthesis of Colorless Transparent Polyimide Films

Another study focused on synthesizing colorless transparent polyimide films. These films were created using a variety of amine monomers and exhibited unique thermal properties, optical characteristics, and mechanical strengths based on the amine structure variations. This research highlights the versatility of amine and sulfone-containing compounds in developing advanced materials with specific desired properties (Choi & Chang, 2010).

Selective Reduction of Hydroxy Carbonyl to Carbonyl Compounds

The selective reduction of hydroxy-substituted carboxylic acids, ketones, and aldehydes to yield the corresponding carbonyl compounds using triethyl- or triisopropylborane/trifluoromethanesulfonic acid was explored. This study provides a convenient method for chemical synthesis involving the selective reduction of specific functional groups (Olah & Wu, 1991).

Boric Acid-catalyzed Multi-component Reaction

A method involving boric acid in water to catalyze a one-pot three-component reaction leading to 4H-isoxazol-5(4H)-ones in high yields was developed. This approach underscores the efficiency and green chemistry aspect of synthesizing heterocyclic compounds, which could be relevant for developing materials or molecules with specific functional properties (Kiyani & Ghorbani, 2015).